Cas no 13909-09-6 (Semustine)

• Product Name: Semustine
• CAS No: 13909-09-6
• MF: C₁₀H₁₈ClN₃O₂
• MW: 247.721821308136
• CID: 159696
• PubChem ID: 24899584
• Update Time: 2025-04-19

Semustine Chemical and Physical Properties

Names and Identifiers

• Urea,N-(2-chloroethyl)-N'-(4-methylcyclohexyl)-N-nitroso-
• SEMUSTINE
• SEMUSTINE(ME-CCNU) FACT.STANDARD
• 1 (2 chloroethyl) 3 (trans 4 methylcyclohexyl) 1 nitrosourea
• 1-(2-chloroethyl)-3-(4-trans-methylcyclohexyl)-1-nitrosourea
• 1-(4-trans-methylcyclohexyl)-3-(2-chloroethyl)-3-nitrosourea
• ICIG 1110
• Me-CCNU
• N-<2-chloroethyl>-N'-<4-methylcyclohexyl>-N-nitrosourea
• Semustin
• trans-ure
• Methyl-CCNU
• NSC 95441
• nsc-95441
• NCI-C04955
• Aids126009
• icig1110
• METHYL CCNU
• SEMUSTINE, TRANS-
• N-(2-Chloroethyl)-N'-(trans-4-methylcyclohexyl)-N-nitrosourea
• cis-Semustine
• HMS2093E21
• NSC135091
• trans-Methyl CCNU
• BSPBio_002571
• 1-trans-(2-Chloroethyl)-3-(4-methylcyclohexyl)-1-nitrosourea
• NSC95441
• Pharmakon1600-01503422
• AKOS040742625
• 1-(2-Chloroethyl)-3-(trans-4-methylcyclohexane)-1-nitrosourea
• QTL1_000073
• KBio2_004383
• DTXSID301170045
• Spectrum4_001084
• Spectrum5_001087
• UNII-EGU4CMI14D
• IDI1_000020
• Semustine [USAN:INN]
• 1-(2-CHLOROETHYL)-3-(4-METHYLCYCLOHEXYL)-1-NITROSOUREA,, CIS-
• SPECTRUM1503422
• CHEMBL2051944
• Lomustine, methyl
• HSDB 7760
• SEMUSTINE, CIS-
• 1-(2-Chloroethyl)-3-(4-methylcyclohexyl)-1-nitrosourea
• SR-01000763446
• J-007221
• MLS000069831
• HMS500A22
• Methyl-CCNU [Chloroethyl nitrosoureas]
• 1-(2-Chloroethyl)-3-(4-methylcyclohexyl)-1-nitrosourea [Chloroethyl nitrosoureas]
• KBio1_000020
• UNII-2281H4FBL9
• NCGC00095051-02
• SR-01000763446-2
• 6YY7T1T567
• 1-(2-Chloroethyl)-1-(((4-methylcyclohexyl)amino)carbonyl)-2-oxohydrazine
• Urea, N-(2-chloroethyl)-N'-(4-methylcyclohexyl)-N-nitroso-
• Q27277177
• SMR000058889
• NCGC00095051-03
• Lomustine, methyl-
• 13909-09-6
• Semustina [INN-Spanish]
• Semustinum
• trans-N-(2-chloroethyl)-N'-(4-methylcyclohexyl)-N-nitroso-urea
• CAS-13909-09-6
• trans-Semustine
• 1-(2-Choroethyl)-3-(4-methylcyclohexyl)-1-nitrosourea
• KBioGR_001468
• CCRIS 6336
• HMS1922C16
• 33073-59-5
• Q27253629
• KBio2_006951
• UREA, N-(2-CHLOROETHYL)-N'-(TRANS-4-METHYLCYCLOHEXYL)-N-NITROSO-
• NSC-135091
• Urea, 3-(beta-chloroethyl)-1-(4-methylcyclohexyl)-3-nitroso-
• NSC-758471
• methyl lomustine
• Spectrum_001335
• NCGC00095051-04
• DivK1c_000020
• NSC758471
• D05822
• NCGC00095051-01
• SBI-0051825.P002
• SPBio_000782
• C07640
• KBio2_001815
• 1-(2-Chloroethyl)-1-([(4-methylcyclohexyl)amino]carbonyl)-2-oxohydrazine
• MLS001074931
• Urea, 1-(2-chloroethyl)-3-(4-methylcyclohexyl)-1-nitroso-, trans-
• DTXCID6011603
• N-(2-Chloroethyl)-N'-(4-methylcyclohexyl)-N-nitrosourea
• cis-N-(2-chloroethyl)-N'-(4-methylcyclohexyl)-N-nitroso-urea
• Semustina
• FVLVBPDQNARYJU-UHFFFAOYSA-N
• CHEBI:6863
• KBio3_001791
• UNII-6YY7T1T567
• Urea, N-(2-chloroethyl)-N'-(4-methylcyclohexyl)-N-nitroso-, trans-
• KBioSS_001815
• AI3-52897
• Spectrum2_000911
• CHEMBL1967746
• CS-0007775
• 1-(2-Chloroethyl)-3-(4-methyl-cyclohexyl)-1-nitrosourea
• Q1230937
• 1-(2-chloroethyl)-3-(4-methylcyclohexyl)-1-nitroso-urea
• Prestwick_1013
• Urea, 1-(2-chloroethyl)-3-(4-methylcyclohexyl)-1-nitroso-, (Z)-
• cis-1-(2-Chloroethyl)-3-(4-methylcyclohexyl)-1-nitrosourea
• Spectrum3_000966
• NINDS_000020
• CCG-39897
• NCI60_042122
• 1-(2-CHLOROETHYL)-3-(4-METHYLCYCLOHEXYL)-1-NITROSOUREA, TRANS-
• NSC 135091
• CHEMBL12948
• 2281H4FBL9
• Semustinum [INN-Latin]
• MeCCNU (trans)
• ICIG-1110
• HY-13747
• SCHEMBL4500
• Urea, N-(2-chloroethyl)-N'-(4-methylcyclohexyl)-N-nitroso-, cis-
• DTXSID8031603
• Tox21_111404
• AB01563283_01
• EGU4CMI14D
• 1-[2-Chloroethyl]-3-[4-methylcyclohexyl]-1-nitrosourea
• MeCCNU
• 33185-87-4
• trans-Methyl-CCNU
• cis-Methyl CCNU
• Urea, 1-(2-chloroethyl)-3-(4-methylcyclohexyl)-1-nitroso-, cis-
• Semustine (USAN/INN)
• Urea, 1-(2-chloroethyl)-3-(4-methylcyclohexyl)-1-nitroso-
• SCHEMBL4959160
• Urea, N-(2-chloroethyl)-Na(2)-(4-methylcyclohexyl)-N-nitroso-, cis-
• Semustine; Urea, N-(2-chloroethyl)-N'-(4-methylcyclohexyl)-N-nitroso-; Urea, 1-(2-chloroethyl)-3-(4-methylcyclohexyl)-1-nitroso- (8CI); N-(2-Chloroethyl)-N'-(4-methylcyclohexyl)-N-nitrosourea; 1-(2-Chloroethyl)-3-(4-methylcyclohexyl)-1-nitrosourea; 1-(2-Chloroethyl)
• G12364
• DA-67536
• Semustine

• MDL： MFCD00133811
• Inchi： 1S/C10H18ClN3O2/c1-8-2-4-9(5-3-8)12-10(15)14(13-16)7-6-11/h8-9H,2-7H2,1H3,(H,12,15)
• InChI Key： FVLVBPDQNARYJU-UHFFFAOYSA-N
• SMILES： ClCCN(C(NC1CCC(C)CC1)=O)N=O

Computed Properties

• Exact Mass: 247.10900
• Monoisotopic Mass: 247.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.3346 (rough estimate)
• Melting Point: 64°C (rough estimate)
• Refractive Index: 1.5500 (estimate)
• PSA: 61.77000
• LogP: 2.88780
• Solubility: Not available

Semustine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300-H311-H315-H319-H331-H335-H350-H360
• Warning Statement： P201-P261-P264-P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 3249
• WGK Germany：3
• Hazard Category Code： 45-46-23/24/25-36/37/38
• Safety Instruction： 53-22-26-36/37/39-45
• RTECS：YS5000000
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：II
• Packing Group：II
• Hazard Level：6.1(a)
• Safety Term：6.1(a)
• Packing Group：II
• Risk Phrases：R45
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas Nitrosoureas